Cas no 1114-41-6 (Muramic acid)

• Product Name: Muramic acid
• CAS No: 1114-41-6
• Molecular Formula: C₉H₁₇NO₇
• Molecular Weight: 251.233783483505
• MDL: MFCD00213428
• CID: 40752
• PubChem ID: 24896737

Muramic acid Properties

Names and Identifiers

• 2-(((2R,3R,4R,5R)-2-Amino-4,5,6-trihydroxy-1-oxohexan-3-yl)oxy)propanoic acid
• 2-Amino-3-O-(1-carboxyethyl)-2-deoxy-D-glucose
• Muramic acid
• MURAMIC ACID, (+)-(RG)
• 2-AMINO-3-O-[1-CARBOXYETHYL]-2-DEOXY-D-GLUCOSE
• (R)-2-AMINO-3-O-(1-CARBOXYETHYL)-2-DEOXY-D-GLUCOSE
• (+)-MURAMIC ACID
• MURAMIC ACID, (+)-
• MURAMIC ACID HYDRATE 98%
• MuramicAcid~99%
• 2-amino-3-o-(1-carboxyethyl)-2
• SCHEMBL42791
• 2-[(2S,3R,4R,5S,6R)-3-amino-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxypropanoic acid
• AS-56385
• W-108675
• F50587
• 2-{[(2S,3R,4R,5S,6R)-3-AMINO-2,5-DIHYDROXY-6-(HYDROXYMETHYL)OXAN-4-YL]OXY}PROPANOIC ACID
• (2R)-2-{[(2R,3R,4S,5S,6R)-3-amino-2,5-dihydroxy-6-(hydroxymethyl)oxan-4-yl]oxy}propanoic acid
• mu-ramic acid
• AC-19503
• 2-(((2S,3R,4R,5S,6R)-3-Amino-2,5-dihydroxy-6-(hydroxymethyl)tetrahydro-2H-pyran-4-yl)oxy)propanoic acid
• AKOS015963243
• 1114-41-6

• MDL： MFCD00213428
• InChIKey： MSFSPUZXLOGKHJ-KDBDHQKJSA-N
• Inchi： 1S/C9H17NO7/c1-3(8(13)14)16-7-5(10)9(15)17-4(2-11)6(7)12/h3-7,9,11-12,15H,2,10H2,1H3,(H,13,14)/t3?,4-,5-,6-,7-,9+/m1/s1
• SMILES： C(O)(=O)C(O[C@@H]1[C@@H](N)[C@@H](O)O[C@H](CO)[C@H]1O)C
• BRN： 1713780

Computed Properties

• Exact Mass: 251.10100
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 8
• Monoisotopic Mass: 251.10050188g/mol
• Heavy Atom Count: 17
• Complexity: 274
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -4.6
• Surface Charge: 0
• Topological Polar Surface Area: 143

Experimental Properties

• LogP: -2.05730
• PSA: 142.47000
• Merck: 13,6328
• Boiling Point: 572.4±50.0 °C at 760 mmHg
• Melting Point: 148 ºC
• Vapor Pressure: 0.0±3.6 mmHg at 25°C
• Flash Point: 14℃
• Solubility: 甲醇（微溶）、水（微溶）
• Color/Form: solid
• Solubility: Not determined
• pka: 3.18±0.10(Predicted)
• Specific Rotation: D25 +103° (c = 0.26 in water) (Matsushima, Park); D22 +146° (6 minutes) +116° (31 hrs) (c = 0.57 in water) (Osawa, Jeanloz)
• Density: 1.5±0.1 g/cm3

Muramic acid Security Information

• WGK Germany：1
• Safety Term：S22;S24/25
• Safety Instruction： S22-S24/25
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
• Signal Word：warning
• FLUKA BRAND F CODES：3-10

Muramic acid Customs Data

• HS CODE：2932990090